Cas no 56968-27-5 (1-Piperazinepropanoicacid, 4-(4-methylphenyl)-, methyl ester)

1-Piperazinepropanoicacid, 4-(4-methylphenyl)-, methyl ester structure
56968-27-5 structure
Product Name:1-Piperazinepropanoicacid, 4-(4-methylphenyl)-, methyl ester
CAS No:56968-27-5
MF:C15H22N2O2
MW:262.347383975983
CID:379017
PubChem ID:234047
Update Time:2025-04-19

1-Piperazinepropanoicacid, 4-(4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanoicacid, 4-(4-methylphenyl)-, methyl ester
    • methyl 3-[4-(4-methylphenyl)piperazin-1-yl]propanoate
    • AC1L5RDM
    • AC1Q600W
    • AG-J-66602
    • AR-1J5062
    • CTK5A6070
    • NSC33315
    • NSC-33315
    • 56968-27-5
    • DTXSID80283758
    • Inchi: 1S/C15H22N2O2/c1-13-3-5-14(6-4-13)17-11-9-16(10-12-17)8-7-15(18)19-2/h3-6H,7-12H2,1-2H3
    • InChI Key: QDTOYBDSUMVPKN-UHFFFAOYSA-N
    • SMILES: O(C)C(CCN1CCN(C2C=CC(C)=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 262.16826
  • Monoisotopic Mass: 262.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.079
  • Boiling Point: 393.2°C at 760 mmHg
  • Flash Point: 191.6°C
  • Refractive Index: 1.531
  • PSA: 32.78
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